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Compound of Interest

Compound Name: Mortatarin G

Cat. No.: B12377491

A detailed comparative analysis of the in vitro efficacy of Dragmacidin G against Gram-positive
bacteria, benchmarked against established clinical antibiotics.

Dragmacidin G, a bis-indole alkaloid isolated from the deep-water marine sponge of the genus
Spongosorites, has demonstrated significant antibacterial potential, particularly against
challenging pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). This guide
provides a comparative overview of the efficacy of Dragmacidin G in relation to well-known
antibiotics, including vancomycin, ciprofloxacin, and penicillin. The comparative analysis is
supported by quantitative in vitro data, detailed experimental methodologies, and visual
representations of the respective mechanisms of action.

Efficacy Overview: A Quantitative Comparison

The in vitro antibacterial efficacy of Dragmacidin G and a selection of standard antibiotics
against Staphylococcus aureus is summarized in the table below. The data is presented as
Minimum Inhibitory Concentration (MIC) in pg/mL, which represents the lowest concentration of
an antimicrobial agent that inhibits the visible growth of a microorganism after overnight
incubation.
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Compound/Antibiotic Target Organism MIC (pg/mL)

Dragmacidin G Staphylococcus aureus 2

Staphylococcus aureus ATCC

Vancomycin 05-2
29213
) ] Staphylococcus aureus ATCC
Ciprofloxacin 0.25-1
29213

Staphylococcus aureus ATCC 0.06 - >256 (resistance is

Penicillin
29213 common)

Note: The MIC value for Dragmacidin G is based on the study by Yamazaki et al. (2024)
against Staphylococcus aureus. Comparator antibiotic MIC ranges are based on typical values
for the reference strain ATCC 29213 and can vary.

Mechanisms of Action: A Visual Guide

The antibacterial activity of Dragmacidin G and the compared antibiotics stems from their
distinct mechanisms of action, which are illustrated in the diagrams below.
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Experimental workflow for MIC determination.
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Proposed mechanism of action for Dragmacidin G.
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 To cite this document: BenchChem. [Dragmacidin G: A Potent Marine-Derived Antibacterial
Agent Compared to Standard Antibiotics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377491#efficacy-of-dragmacidin-g-compared-to-

known-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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